Cas no 1202055-32-0 (NMS-P715)

• Product Name: NMS-P715
• CAS No: 1202055-32-0
• MF: C₃₅H₃₉F₃N₈O₃
• MW: 676.7312
• CID: 2601353
• PubChem ID: 44556162
• Update Time: 2024-11-03

NMS-P715 Chemical and Physical Properties

Names and Identifiers

• NMS-P715
• NMS P715
• N-(2,6-Diethylphenyl)-1-methyl-8-[[4-[(1-methylpiperidin-4-yl)carbamoyl]-2-(trifluoromethoxy)phenyl]amino]-4,5-dihydro-1H-pyrazolo[4,3-h]quinazoline-3-carboxamide
• N-(2,6-Diethylphenyl)-1-Methyl-8-({4-[(1-Methylpiperidin-4-Yl)carbamoyl]-2-(Trifluoromethoxy)phenyl}amino)-4,5-Dihydro-1h-Pyrazolo[4,3-H]quinazoline-3-Carboxamide
• N-(2,6-diethylphenyl)-1-methyl-8-((4-((1-methylpiperidin-4-yl)carbamoyl)-2-(trifluoromethoxy)phenyl)amino)-4,5-dihydro-1H-pyrazolo[4,3-h]quinazoline-3-carboxamide
• N-(2,6-diethylphenyl)-1-methyl-8-[4-[(1-methylpiperidin-4-yl)carbamoyl]-2-(trifluoromethoxy)anilino]-4,5-dihydropyrazolo[4,3-h]quinazoline
• CHEMBL1236095
• N-(2,6-diethylphenyl)-1-methyl-8-[4-[(1-methylpiperidin-4-yl)carbamoyl]-2-(trifluoromethoxy)anilino]-4,5-dihydropyrazolo[4,3-h]quinazoline-3-carboxamide
• GTPL9401
• BDBM50349102
• GLXC-04418
• JFOAJUGFHDCBJJ-UHFFFAOYSA-N
• HY-12382
• Q27465504
• BCP28244
• compound 15 (PMID: 21723120)
• NMSP715; NMSP 715
• NMSP715
• N-(2,6-DIETHYLPHENYL)-1-METHYL-8-({4-[(1-METHYLPIPERIDIN-4-YL)CARBAMOYL]-2-(TRIFLUOROMETHOXY)PHENYL}AMINO)-4H,5H-PYRAZOLO[4,3-H]QUINAZOLINE-3-CARBOXAMIDE
• MS-31073
• AKOS030526312
• AC-30241
• 1202055-32-0
• BRD-K54170555-001-01-8
• CS-3396
• compound 15 [PMID: 21723120]
• NMS-P715?
• NCGC00390549-01
• F85064
• SCHEMBL1558596
• N-(2,6-diethylphenyl)-1-methyl-8-(4-((1-methylpiperidin-4-yl)carbamoyl)-2-(trifluoromethoxy)anilino)-4,5-dihydropyrazolo(4,3-h)quinazoline-3-carboxamide

• Inchi： 1S/C35H39F3N8O3/c1-5-20-8-7-9-21(6-2)28(20)42-33(48)30-25-12-10-23-19-39-34(43-29(23)31(25)46(4)44-30)41-26-13-11-22(18-27(26)49-35(36,37)38)32(47)40-24-14-16-45(3)17-15-24/h7-9,11,13,18-19,24H,5-6,10,12,14-17H2,1-4H3,(H,40,47)(H,42,48)(H,39,41,43)
• InChI Key： JFOAJUGFHDCBJJ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C([H])=C([H])C(=C1[H])C(N([H])C1([H])C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H])=O)N([H])C1=NC([H])=C2C(C3=C(C(C(N([H])C4C(=C([H])C([H])=C([H])C=4C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])=O)=NN3C([H])([H])[H])C([H])([H])C2([H])[H])=N1)(F)F

Computed Properties

• Exact Mass: 676.309722g/mol
• Monoisotopic Mass: 676.309722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 49
• Rotatable Bond Count: 9
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 126
• Molecular Weight: 676.7g/mol

Experimental Properties

• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.9E-5 g/L) (25 ºC),

NMS-P715 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides